[1,2,4]Triazolo[4,3-a]pyridine-3-carboxylic acid
Overview
Description
[1,2,4]Triazolo[4,3-a]pyridine-3-carboxylic acid is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in the development of novel drugs. The compound has a unique structure that makes it a promising candidate for the treatment of various diseases, including cancer and neurological disorders.
Scientific Research Applications
Synthesis Methods
- Two-Step Preparation : A two-step method for synthesizing [1,2,4]triazolo[4,3-a]pyridines from 2-hydrazinopyridine and carboxylic acids has been developed, using Lawesson's reagent for cyclization, which is significant for its racemization-free process in the presence of a chiral carbon (Moulin, Martinez, & Fehrentz, 2006).
- Palladium-Catalyzed Synthesis : An efficient method involving palladium-catalyzed addition of hydrazides to 2-chloropyridine, followed by dehydration, has been used to synthesize various [1,2,4]triazolo[4,3-a]pyridines (Reichelt et al., 2010).
Biological and Pharmaceutical Applications
- Antihypertensive Activity : Novel derivatives of 1,2,4-triazolo[4,3-a]pyridine have been synthesized, expected to possess antihypertensive properties (Kumar & Mashelkar, 2008).
- Biological Assessment of Acetamides : The synthesis of 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, with a focus on their pharmacological activities, has been conducted (Karpina et al., 2019).
Chemical Properties and Applications
- Crystal Structure Analysis : Studies on the crystal structures of triazolopyridines have been performed, providing valuable information for pharmaceutical development and crystal engineering (El-Kurdi et al., 2021).
Herbicidal and Antimicrobial Applications
- Herbicidal Activities : 1,2,4-Triazolo[4,3-a]pyridine derivatives have shown good herbicidal activity against various weeds, indicating their potential as lead compounds for herbicide development (Liu et al., 2015).
- Antibacterial Activity : Some derivatives have exhibited promising antibacterial activity against bacteria such as Escherichia coli and Pseudomonas aeruginosa (Xiao et al., 2014).
Electronic and Photophysical Applications
- Electroluminescent Properties : [1,2,4]Triazolo[4,3-a]pyridine-based bipolar red host materials have been synthesized for use in organic light-emitting diodes (OLEDs), showcasing their potential in electronic applications due to their high triplet energy and suitable charge transport properties (Kang et al., 2017).
properties
IUPAC Name |
[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O2/c11-7(12)6-9-8-5-3-1-2-4-10(5)6/h1-4H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIPIELUKBZODKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(N2C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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